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Chemical Profile of HO-PEG5-CH2COOH

HO-PEG5-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative. Its key feature is a

hydroxyl group at one terminus and a carboxylic acid at the other, making it a valuable tool for

bioconjugation and as a building block in drug delivery systems [1] [2].

The table below summarizes its core chemical identity:

Property Description

CAS Number 52026-48-9 [3] [4]

Synonyms Hydroxy-PEG5-acetic acid; 17-Hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid
[3]

Molecular
Formula

C₁₂H₂₄O₈ [3]

Molecular Weight 296.31 g/mol [3]

Structure HO-CH₂-CH₂-O-CH₂-CH₂-O-CH₂-CH₂-O-CH₂-CH₂-O-CH₂-CH₂-O-CH₂-COOH

Purity ≥95% [3]
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Physical Properties, Solubility & Handling

Understanding the physical characteristics and solubility of HO-PEG5-CH2COOH is crucial for

experimental planning.

Property Value / Condition Notes

Physical Form Colorless to light yellow liquid [1] /
Solid powder [5]

Form may vary by supplier and batch.

Predicted pKa 3.39 ± 0.10 [6] Important for reactions involving the
carboxylic acid.

Predicted Density 1.182 ± 0.06 g/cm³ [6]

Predicted Boiling
Point

444.5 ± 40.0 °C [6]

Solubility Data The PEG spacer makes this compound highly hydrophilic and soluble in aqueous media [1].

It is also readily soluble in polar organic solvents.

DMSO: ~100 mg/mL (~337.5 mM, based on MW 296.31) [5].
Water: High solubility is expected due to the PEG chain [1].

Storage and Handling

Storage Temperature: For long-term stability, store the product at -20°C [3], 2-8°C [1], or -5°C [3].
Keep the container sealed in a dry environment and avoid exposure to moisture [5] [3].

Shelf Life: When stored at -20°C, the powder is typically stable for at least 3 years [5].
Safety Considerations: This compound may be harmful if swallowed and may cause skin and eye

irritation (H302, H315, H319) [4]. Always use appropriate personal protective equipment (PPE) and
work in a well-ventilated setting.

Applications in Drug Development

HO-PEG5-CH2COOH is primarily used in cutting-edge therapeutic strategies. Its primary application is as

a component in the synthesis of PROTACs (PROteolysis TArgeting Chimeras) [1]. In this role, the PEG

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s3616583?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03373635.htm
https://www.invivochem.com/product/V76920
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03373635.htm
https://www.invivochem.com/product/V76920
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03373635.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03373635.htm
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.invivochem.com/product/V76920
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.invivochem.com/product/V76920
https://www.bldpharm.com/products/52026-48-9.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03373635.htm
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


spacer increases the solubility and stability of the resulting complex in aqueous biological environments [1]

[2]. The carboxylic acid and hydroxyl groups serve as connection points for linking a target protein ligand to

an E3 ubiquitin ligase recruiter [1].

Beyond PROTACs, this reagent is applicated in medical research, drug-release systems, nanotechnology, and

new materials research [3].

Experimental Protocols

Here are detailed methodologies for handling and conjugating HO-PEG5-CH2COOH.

General Solubilization and Stock Solution Preparation

This protocol outlines how to prepare a standard stock solution in DMSO.
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Start: Prepare HO-PEG5-CH2COOH

Weigh calculated mass of compound

Add required volume of DMSO
(Final conc. ~100 mg/mL)

Mix thoroughly by vortexing
until solution is clear

Aliquot stock solution
into small volumes

Store aliquots at -20°C or -80°C
for long-term stability

Ready for use

Click to download full resolution via product page

Procedure:
Calculate the mass of HO-PEG5-CH2COOH needed to achieve the desired concentration and
volume. For example, to make 1 mL of a 100 mg/mL stock solution, weigh 100 mg of the

compound.
Transfer the compound to an appropriate vial.

Add the calculated volume of anhydrous DMSO to the vial.
Vortex the mixture vigorously or gently warm it until a clear solution is obtained.

Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C or -80°C. Under these conditions, the stock solution is typically

stable for 6 months to 1 year [7].

Carboxylic Acid Activation and Amide Coupling

The terminal carboxylic acid can be activated to form an amide bond with primary amine groups. The

following diagram illustrates this conjugation workflow.

HO-PEG5-CH2COOH

Activation Step
Carboxylic acid reacts with

activator to form intermediate

Molecule with
Primary Amine (R-NH₂)

Conjugation Step
Intermediate reacts with

primary amine

Coupling Activator
(e.g., EDC, DCC)

Stable Amide Bond Formed
(HO-PEG5-CH2CONH-R)

Click to download full resolution via product page

Reagents:
HO-PEG5-CH2COOH
Molecule containing a primary amine (e.g., a protein, peptide, or small molecule)
Coupling Activator: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC
(Dicyclohexylcarbodiimide) [1] [8]
Solvent: Anhydrous DMSO or DMF

Procedure (Example using EDC):
Prepare a solution of HO-PEG5-CH2COOH in anhydrous DMSO or DMF.

Add a molar equivalent (or a slight excess, e.g., 1.2 eq) of EDC to the PEG solution.
Allow the activation reaction to proceed for 15-30 minutes at room temperature with gentle

stirring.
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Add this activated PEG solution to a solution containing your amine molecule.

Adjust the pH of the reaction mixture to ~7.0-8.5 if necessary to facilitate the amide bond
formation.

Allow the conjugation reaction to proceed for several hours or overnight at room temperature.
Purify the final conjugate using dialysis, size-exclusion chromatography, or other appropriate

techniques.

Summary and Key Takeaways

HO-PEG5-CH2COOH (CAS 52026-48-9) is a versatile heterobifunctional reagent with a hydroxyl group

and a terminal carboxylic acid, connected by a hydrophilic 5-unit PEG spacer [1] [2] [3]. Its key value lies in

its ability to link two different molecules via stable amide bonds, while the PEG component enhances

aqueous solubility—a critical feature for developing PROTACs and other bioconjugates [1].

For successful experimentation, remember to store the compound cold and dry, prepare stock solutions in

DMSO, and use standard carbodiimide chemistry (EDC/DCC) for efficient conjugation to amine-containing

molecules [1] [8] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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